Cas no 62105-60-6 (2-Propen-1-one, 1-(4-nitrophenyl)-3-(5-nitro-2-thienyl)-, (Z)-)

• Product Name: 2-Propen-1-one, 1-(4-nitrophenyl)-3-(5-nitro-2-thienyl)-, (Z)-
• CAS No: 62105-60-6
• MF: C₁₃H₈N₂O₅S
• MW: 304.278021812439
• CID: 457847
• PubChem ID: 71389907
• Update Time: 2025-04-19

2-Propen-1-one, 1-(4-nitrophenyl)-3-(5-nitro-2-thienyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-nitrophenyl)-3-(5-nitro-2-thienyl)-, (Z)-
• 1-(4-nitrophenyl)-3-(5-nitrothiophen-2-yl)prop-2-en-1-one
• DTXSID40811854
• 62105-60-6

• Inchi： 1S/C13H8N2O5S/c16-12(9-1-3-10(4-2-9)14(17)18)7-5-11-6-8-13(21-11)15(19)20/h1-8H
• InChI Key： NLUHXAWUOSUWFX-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C=CC(C1C=CC(=CC=1)[N+](=O)[O-])=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 304.01544
• Monoisotopic Mass: 304.01539253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 137Ų

Experimental Properties

• PSA: 103.35